Cas no 299182-10-8 (Hexanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-, (4S)-)

• Product Name: Hexanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-, (4S)-
• CAS No: 299182-10-8
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 1443636
• PubChem ID: 57678353
• Update Time: 2025-05-20

Hexanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-, (4S)-
• SCHEMBL1414299
• EN300-6953189
• (S)-4-tert-butoxycarbonylamino-5-methyl-hexanoic acid
• (4S)-4-{[(tert-butoxy)carbonyl]amino}-5-methylhexanoic acid
• TUFIBOHQJUSMKX-VIFPVBQESA-N
• (S)-4-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid
• 299182-10-8
• 4-(s)-tert-butoxycarbonylamino-5-methyl-hexanoic acid

• Inchi： 1S/C12H23NO4/c1-8(2)9(6-7-10(14)15)13-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,16)(H,14,15)/t9-/m0/s1
• InChI Key： TUFIBOHQJUSMKX-VIFPVBQESA-N
• SMILES： O(C(N[C@@H](CCC(=O)O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16279
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Hexanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-, (4S)-

Recent Advances in the Study of Hexanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-, (4S)- (CAS: 299182-10-8)

Hexanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-, (4S)- (CAS: 299182-10-8) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a building block for peptide-based therapeutics and enzyme inhibitors. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of considerable scientific interest.

The synthesis of Hexanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-, (4S)- has been optimized to achieve high enantiomeric purity, which is critical for its application in chiral drug development. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, to produce this compound with high yield and selectivity. These synthetic advancements have facilitated its use in the preparation of more complex molecules, such as protease inhibitors and antimicrobial agents.

In terms of biological activity, recent studies have investigated the compound's role as a modulator of enzymatic processes. For instance, it has been shown to exhibit inhibitory effects on certain proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The compound's ability to interact with specific enzyme active sites has been elucidated through X-ray crystallography and molecular docking studies, providing valuable insights into its mechanism of action.

Furthermore, Hexanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-, (4S)- has been explored for its potential as a prodrug or a delivery vehicle for bioactive molecules. Its stability under physiological conditions and its ability to penetrate cell membranes make it a promising candidate for targeted drug delivery systems. Recent in vitro and in vivo studies have demonstrated its efficacy in enhancing the bioavailability of conjugated therapeutic agents, thereby improving their pharmacological profiles.

The therapeutic potential of this compound is further underscored by its low toxicity profile, as evidenced by preclinical safety assessments. Studies have reported minimal adverse effects at therapeutic doses, suggesting its suitability for further development as a pharmaceutical ingredient. However, more extensive clinical trials are needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, Hexanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-, (4S)- (CAS: 299182-10-8) represents a versatile and promising compound in the realm of chemical biology and drug development. Its optimized synthesis, unique biological activities, and potential therapeutic applications highlight its significance in ongoing research efforts. Future studies should focus on expanding its utility in drug design and exploring its mechanisms of action in greater detail.